Cas no 443329-52-0 (N-(2-ethoxyphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: N-(2-ethoxyphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 443329-52-0
• MF: C₁₅H₁₅N₃O₃S
• MW: 317.362901926041
• CID: 6256038
• PubChem ID: 3243622
• Update Time: 2025-07-09

N-(2-ethoxyphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• F0550-0077
• 443329-52-0
• MLS000086071
• N-(2-ethoxyphenyl)-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• CHEMBL1490153
• HMS2331E14
• N-(2-ethoxyphenyl)-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• N-(2-ethoxyphenyl)-5-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• SMR000021593
• SR-01000544069-1
• SR-01000544069
• Oprea1_299917
• AKOS001433493
• N-(2-ethoxyphenyl)-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• AB00406925-03

• Inchi： 1S/C15H15N3O3S/c1-2-21-12-6-4-3-5-11(12)17-13(19)10-9-16-15-18(14(10)20)7-8-22-15/h3-6,9H,2,7-8H2,1H3,(H,17,19)
• InChI Key： MWQVAXFULAVAOU-UHFFFAOYSA-N
• SMILES： S1C2=NC=C(C(NC3C=CC=CC=3OCC)=O)C(N2CC1)=O

Computed Properties

• Exact Mass: 317.08341252g/mol
• Monoisotopic Mass: 317.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 96.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-ethoxyphenyl)-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

N-(2-Ethoxyphenyl)-5-Oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide: A Comprehensive Overview

N-(2-Ethoxyphenyl)-5-Oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide, identified by the CAS registry number 443329-52-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazolopyrimidines, which are known for their versatile structures and wide-ranging biological activities. The molecule combines a thiazolo[3,2-a]pyrimidine core with an ethoxyphenyl substituent and a carboxamide group, making it a promising candidate for further research and development.

The synthesis of N-(2-Ethoxyphenyl)-5-Oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide involves a multi-step process that typically begins with the preparation of the thiazolo[3,2-a]pyrimidine ring system. This is followed by the introduction of the ethoxyphenyl group and the carboxamide moiety through carefully designed reactions. The use of advanced synthetic techniques ensures high purity and structural integrity of the final product. Recent studies have highlighted the importance of optimizing reaction conditions to improve yield and reduce impurities.

Recent research has focused on the biological activity of this compound. In vitro studies have demonstrated that N-(2-Ethoxyphenyl)-5-Oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide exhibits potent inhibitory effects on several key enzymes involved in cellular signaling pathways. For instance, it has shown promise as an inhibitor of kinase enzymes, which are critical targets in cancer therapy. Additionally, its ability to modulate other cellular processes suggests potential applications in neurodegenerative diseases and inflammatory conditions.

The structural features of this compound play a crucial role in its biological activity. The thiazolo[3,2-a]pyrimidine core provides a rigid framework that facilitates interactions with target proteins. The ethoxyphenyl group introduces hydrophobicity and enhances membrane permeability, while the carboxamide moiety contributes hydrogen bonding capabilities. These characteristics collectively contribute to the compound's bioavailability and efficacy.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on N-(2-Ethoxyphenyl)-5-Oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide. These studies have provided insights into its binding modes with various protein targets and have guided further optimization efforts. For example, modifications to the ethoxyphenyl group have been explored to enhance selectivity and reduce off-target effects.

In terms of pharmaceutical applications, this compound has shown potential as a lead molecule for drug development. Its ability to inhibit key therapeutic targets makes it a valuable asset in early-stage drug discovery programs. Furthermore, its structural flexibility allows for further modifications to improve pharmacokinetic properties such as solubility and half-life.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into clinical candidates. Ongoing research is focused on understanding its mechanism of action at a molecular level and evaluating its safety profile in preclinical models.

In conclusion, N-(2-Ethoxyphenyl)-5-Oxo-2H, 1, 6-carboxamide represents a significant advancement in the field of medicinal chemistry. Its unique structure and promising biological activity make it a compelling candidate for further exploration in both academic and industrial settings.